Cas no 2770555-88-7 (Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate)

• Product Name: Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate
• CAS No: 2770555-88-7
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5560827
• PubChem ID: 165997579
• Update Time: 2025-10-24

Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37098876
• 2770555-88-7
• methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate
• Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate

• Inchi： 1S/C11H14N4O3/c1-17-11(16)9-14-8(7-12)10(18-9)15-5-2-3-13-4-6-15/h13H,2-6H2,1H3
• InChI Key： CQJAAECSCNTZTR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC(C#N)=C1N1CCNCCC1

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.4Ų

Additional information on Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate

Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate (CAS No. 2770555-88-7): An Overview

Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate (CAS No. 2770555-88-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound, particularly the presence of the cyano group and the 1,4-diazepan ring, make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate consists of a central oxazole ring with a cyano group at the 4-position and a 1,4-diazepan ring at the 5-position. The methyl ester group at the 2-position adds to its structural complexity and influences its physicochemical properties. These features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the pharmacological properties of Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anticancer properties, Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate has also been investigated for its potential in neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of certain receptors and enzymes that play a role in conditions such as Alzheimer's disease and Parkinson's disease. The modulation of these targets can help in reducing neuroinflammation and protecting neuronal cells from damage.

The synthesis of Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the oxazole ring. The introduction of the cyano group and the 1,4-diazepan ring can be achieved through various functional group transformations and coupling reactions.

The physicochemical properties of Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate are crucial for its biological activity and pharmaceutical development. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in both in vitro and in vivo studies. Its stability under different conditions is also an important factor to consider during formulation development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

In conclusion, Methyl 4-cyano-5-(1,4-diazepan-1-yl)-1,3-oxazole-2-carboxylate (CAS No. 2770555-88-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various disease treatments.